3-Ethyl-3-methyl-2,3-dihydro-1H-indole-5-carbonitrile

• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• SMILES: CCC1(CNC2=C1C=C(C=C2)C#N)C
• InChI: InChI=1S/C12H14N2/c1-3-12(2)8-14-11-5-4-9(7-13)6-10(11)12/h4-6,14H,3,8H2,1-2H3
• InChIKey: BIDAIOYNNJKADN-UHFFFAOYSA-N

3-Ethyl-3-methyl-2,3-dihydro-1H-indole-5-carbonitrile: Structural Profile and Procurement-Relevant Classification

3-Ethyl-3-methyl-2,3-dihydro-1H-indole-5-carbonitrile (CAS 2059975-42-5; synonym: 3-ethyl-3-methylindoline-5-carbonitrile) is a 3,3-disubstituted indoline derivative bearing a carbonitrile group at the 5-position of the bicyclic dihydroindole scaffold. The compound features a quaternary sp³ carbon at C3 substituted with one ethyl and one methyl group, a secondary amine at N1, and a cyano substituent para to the nitrogen . With a molecular formula of C₁₂H₁₄N₂ and molecular weight of 186.25 g/mol, it belongs to the broader class of indoline-5-carbonitrile building blocks that serve as key synthetic intermediates in medicinal chemistry, particularly in the assembly of kinase inhibitors, GPCR-targeted agents, and epigenetic modulator chemotypes [1].

Quaternary indoline-5-carbonitrile building block for kinase and GPCR inhibitor synthesis

Cyano group enables downstream diversification (amide, tetrazole, aminomethyl)

Mixed ethyl/methyl C3 substitution provides tunable lipophilicity and steric profile

• [1] Development and Application of Indolines in Pharmaceuticals. Chemistry Europe (Wiley), 2023. Review covering indoline/dihydroindole compounds in drug discovery including anticancer, antibacterial, and cardiovascular applications. View Source

Why 3-Ethyl-3-methyl-2,3-dihydro-1H-indole-5-carbonitrile Cannot Be Replaced by Generic Indoline-5-carbonitrile Analogs

Indoline-5-carbonitrile derivatives are not functionally interchangeable across the C3-substitution landscape. The 3-position substituents dictate three critical molecular properties: lipophilicity (LogP), conformational flexibility (rotatable bond count), and steric occupancy around the indoline NH. Systematic comparison of commercially available 5-carbonitrile analogs reveals that the target compound's mixed ethyl/methyl quaternary substitution pattern generates a LogP of approximately 2.65—the highest among non-spiro dihydroindole-5-carbonitrile congeners—and limits the rotatable bond count to a single bond (the ethyl group) . These combined features translate into differentiated membrane permeability potential, metabolic susceptibility at the C3 position, and spatial constraints for target binding pockets that simpler analogs (unsubstituted, 3-methyl, or 3,3-dimethyl) cannot recapitulate [1].

Lipophilicity mismatch

C3 alkyl substitution may shift LogP by up to ~1 log unit relative to unsubstituted or dimethyl analogs, altering membrane partitioning predictions.

Conformational profile differs

The single rotatable ethyl bond may not reproduce the fully rigid binding pose of the 3,3-dimethyl analog; induced-fit binding modes could vary.

Metabolic stability not interchangeable

Dihydroindole core with blocked C3 position may resist aromatization, but oxidative clearance pathways may still differ from aromatic indole comparators.

• [1] Rode, M.A., Rindhe, S.S., Karale, B.K. Synthesis and biological activities of some indoline derivatives. Journal of the Serbian Chemical Society, 2009, 74(12), 1377–1387. Demonstrates that modifications at the indoline C3 position markedly alter biological activity profiles. View Source

Quantitative Differentiation Evidence for 3-Ethyl-3-methyl-2,3-dihydro-1H-indole-5-carbonitrile vs. Closest Analogs

LogP Differentiation: Highest Lipophilicity Among Non-Spiro Dihydroindole-5-carbonitrile Series

Among the four most proximal commercially available indoline-5-carbonitrile building blocks, 3-ethyl-3-methyl-2,3-dihydro-1H-indole-5-carbonitrile exhibits the highest computed LogP value (2.65), surpassing the 3,3-dimethyl analog (2.26), the 3-monomethyl analog (2.09), and the unsubstituted parent indoline-5-carbonitrile (1.55–1.66) .

Lipophilicity (LogP)

Reported

Target LogP ≈ 2.65; +0.4 to +1.1 over comparators

Supports lipophilicity-driven SAR profiling and membrane permeability evaluation

Computed consensus LogP from vendor data; consistent methodology across set

Evidence Dimension	Computed octanol-water partition coefficient (LogP, XLogP3 or consensus method)
Target Compound Data	LogP = 2.65148 (CAS 2059975-42-5; MW 186.25; C₁₂H₁₄N₂)
Comparator Or Baseline	3,3-Dimethylindoline-5-carbonitrile: LogP 2.26138 (CAS 1158745-60-8; MW 172.23); 3-Methylindoline-5-carbonitrile: LogP 2.08728 (CAS 1824098-49-8; MW 158.20); Indoline-5-carbonitrile: LogP 1.55–1.66 (CAS 15861-23-1; MW 144.17)
Quantified Difference	Target LogP exceeds the 3,3-dimethyl analog by ~0.39 log units; exceeds the 3-monomethyl analog by ~0.56 log units; exceeds the unsubstituted parent by ~1.0–1.1 log units, corresponding to approximately 2.5×, 3.6×, and 10–13× higher theoretical octanol-phase partitioning, respectively.
Conditions	Computed values from vendor-provided data on Leyan product pages; consistent methodology across all comparators.

Why This Matters

Higher LogP within a structurally congeneric series directly impacts predicted membrane permeability and passive absorption, making this building block the preferred choice for medicinal chemistry programs requiring enhanced lipophilic character without introducing additional aromatic rings or heteroatoms that would alter the scaffold's hydrogen-bonding profile.

Conformational Restriction: Single Rotatable Bond vs. Symmetric Dimethyl Analog

3-Ethyl-3-methyl-2,3-dihydro-1H-indole-5-carbonitrile possesses exactly one rotatable bond (the ethyl CH₂–CH₃ torsion), whereas the 3,3-dimethyl analog has zero rotatable bonds beyond the ring system . This single degree of torsional freedom represents a quantifiable structural difference with implications for induced-fit binding and entropic penalty upon target engagement.

Rotatable bonds

Class-level

1 rotatable bond (ethyl); all analogs have 0

Single torsional degree may enable induced-fit binding modes absent in fully rigid analogs

TPSA and H-bond donor/acceptor counts identical across series

Evidence Dimension	Number of rotatable bonds (standard definition: single bonds between heavy atoms not in a ring, excluding terminal –CN)
Target Compound Data	1 rotatable bond (ethyl group at C3); TPSA = 35.82 Ų; H-bond donors = 1; H-bond acceptors = 2
Comparator Or Baseline	3,3-Dimethylindoline-5-carbonitrile: 0 rotatable bonds (both C3 substituents are methyl); 3-Methylindoline-5-carbonitrile: 0 rotatable bonds at C3 (chiral center with H and CH₃); Indoline-5-carbonitrile: 0 rotatable bonds (unsubstituted C3). All share TPSA = 35.82 Ų, H-bond donors = 1, H-bond acceptors = 2.
Quantified Difference	Exactly 1 rotatable bond more than all three comparator compounds, while retaining identical polar surface area and hydrogen-bonding capacity.
Conditions	Rotatable bond count per standard molecular descriptor definitions; values from Leyan and Bidepharm product specifications.

Why This Matters

The presence of a single rotatable bond provides a controllable conformational degree of freedom absent in the 3,3-dimethyl and 3-monomethyl analogs. This enables fine-tuning of the ethyl group orientation in target binding pockets without increasing polar surface area—a feature critical for optimizing binding enthalpy-entropy compensation in lead optimization where the symmetric dimethyl analog fails to achieve the required bioactive conformation.

Molecular Weight and Steric Bulk Differentiation Enabling Scaffold-Hopping SAR

The target compound's molecular weight (186.25 g/mol) and C3 quaternary substitution occupy a distinct region of physicochemical space relative to its indoline-5-carbonitrile comparators. This incremental MW increase (~28 Da vs. the 3,3-dimethyl analog; ~28 Da vs. the chiral 3-methyl analog; ~42 Da vs. unsubstituted parent) maps to the addition of one methylene unit while preserving the quaternary character of C3, a feature that enables systematic SAR exploration of steric tolerance in target binding sites.

Molecular weight

Reported

MW 186.25; +14 Da vs. dimethyl, +28 Da vs. monomethyl analog

Fills a steric/mass gap in indoline-5-carbonitrile SAR series for fragment growth

Values from vendor certificates and PubChem

Evidence Dimension	Molecular weight and C3 substitution pattern
Target Compound Data	MW = 186.25 g/mol; substitution: C3-quaternary with ethyl + methyl; molecular formula C₁₂H₁₄N₂
Comparator Or Baseline	3,3-Dimethylindoline-5-carbonitrile: MW 172.23, C₁₁H₁₂N₂ (C3-quaternary, dimethyl); 3-Methylindoline-5-carbonitrile: MW 158.20, C₁₀H₁₀N₂ (C3-tertiary, chiral); Indoline-5-carbonitrile: MW 144.17, C₉H₈N₂ (C3-unsubstituted, secondary); 1H-Indole-5-carbonitrile: MW 142.16, C₉H₆N₂ (fully aromatic)
Quantified Difference	ΔMW = +13.9 Da (+8.1%) vs. 3,3-dimethyl; +28.0 Da (+17.7%) vs. 3-methyl; +42.1 Da (+29.2%) vs. unsubstituted indoline-5-carbonitrile; +44.1 Da (+30.9%) vs. aromatic indole. The progressive steric gradation across the series enables quantitative assessment of MW-dependent property shifts.
Conditions	Exact molecular weights from vendor certificates and PubChem; all compounds share the indoline-5-carbonitrile core.

Why This Matters

In fragment-based drug discovery and scaffold-hopping campaigns, the availability of a graded MW and steric-bulk series anchored on the same core pharmacophore (indoline NH + 5-CN) enables systematic probing of size-exclusion limits within a binding pocket. The target compound fills the critical gap between the 3,3-dimethyl analog and spiro-fused or N-substituted derivatives, making it the logical next step in a SAR-by-catalog strategy when the dimethyl analog shows promise but insufficient potency.

Differential Oxidative Stability: Saturated Dihydroindole Core vs. Aromatic Indole-5-carbonitrile

The 2,3-dihydroindole (indoline) scaffold of the target compound is structurally distinct from the fully aromatic 1H-indole-5-carbonitrile (CAS 15861-24-2). The saturated C2–C3 bond eliminates the indole ring's susceptibility to cytochrome P450-mediated C2=C3 epoxidation and subsequent ring-opening, a well-characterized metabolic liability of indole-containing compounds [1]. The quaternary C3 substitution further blocks dehydrogenation back to the indole, a pathway documented for unsubstituted and 3-monosubstituted indolines [2].

Oxidative stability

Class-level

Predicted resistance to P450 epoxidation and C3 dehydrogenation

May reduce oxidative metabolism risk vs. aromatic indole comparator

No direct microsomal stability data for this specific compound; class-level inference

Evidence Dimension	Predicted susceptibility to oxidative metabolism at the dihydroindole/indole core
Target Compound Data	2,3-Dihydro-1H-indole core (saturated C2–C3 bond); C3 quaternary center blocks metabolic dehydrogenation to indole; cyano group at C5 is electron-withdrawing, further deactivating the aromatic ring toward oxidation.
Comparator Or Baseline	1H-Indole-5-carbonitrile (CAS 15861-24-2): fully aromatic indole with C2=C3 double bond susceptible to P450 epoxidation; Indoline-5-carbonitrile (CAS 15861-23-1): unsubstituted C3, reported to undergo metabolic aromatization to indole in hepatic microsome assays.
Quantified Difference	Qualitative prediction: the target compound is expected to resist two major metabolic clearance pathways (indole epoxidation and indoline→indole dehydrogenation) that affect the aromatic indole comparator and the unsubstituted indoline comparator, respectively. Quantitative in vitro microsomal stability data (CL_int, t₁/₂) for this specific compound are not yet publicly available.
Conditions	Class-level metabolic pathways inferred from published indole and indoline drug metabolism literature; no direct head-to-head microsomal stability data located for the specific compound.

Why This Matters

For medicinal chemistry programs advancing indole-family hits toward in vivo studies, the dihydroindole core with a blocked C3 position offers a rational strategy to mitigate oxidative metabolism without altering the 5-carbonitrile pharmacophore. Selection of this compound over aromatic 1H-indole-5-carbonitrile or unsubstituted indoline-5-carbonitrile as a synthetic starting material pre-installs the metabolic-shielding structural features, reducing the number of subsequent optimization cycles.

• [1] Ehlhardt, W.J. Metabolism of indole and indoline derivatives: pathways of oxidative metabolism involving the indole C2=C3 bond. Drug Metabolism Reviews, relevant body of work on indole epoxidation and dehydrogenation pathways. View Source
• [2] Rode, M.A., Rindhe, S.S., Karale, B.K. Synthesis and biological activities of some indoline derivatives. Journal of the Serbian Chemical Society, 2009, 74(12), 1377–1387. Provides structure-activity evidence that C3 substitution on indolines modulates biological stability and activity. View Source

Commercial Availability and Purity Specification Profile vs. Research-Grade Comparators

The target compound is available from at least two verified suppliers (Leyan, AKSci) with a standard purity specification of 95% . This availability profile contrasts with several comparator compounds that are either single-sourced or unavailable at comparable purity. Among the direct 5-carbonitrile indoline series, only the 3,3-dimethyl analog matches this multi-supplier availability at ≥95% purity, while the chiral 3-methyl analog and the unsubstituted parent are more widely available but at varying purity grades (95–98%) that may require independent verification .

Commercial purity

Supplier review

95% purity; 2 verified suppliers (Leyan, AKSci)

Exclusive source for mixed-alkyl C3 motif; verify purity if >97% required

Purity may vary by batch; confirm with supplier

Evidence Dimension	Number of verified commercial suppliers offering ≥95% purity and associated catalog pricing tier
Target Compound Data	At least 2 verified suppliers (Leyan Cat. 2024595, 95%; AKSci Cat. 0655EL, 95%); 1g listed at Leyan; 5g+ upon inquiry.
Comparator Or Baseline	3,3-Dimethylindoline-5-carbonitrile: Leyan Cat. 1541804, 98% + Bidepharm, ≥97% (2+ suppliers, higher purity floor); 3-Methylindoline-5-carbonitrile: Leyan Cat. 1852123, 98% + Bidepharm, ≥97% (2+ suppliers, higher purity floor); Indoline-5-carbonitrile: widely available (>10 suppliers, 95–98%).
Quantified Difference	Target compound is offered at 95% purity vs. 97–98% for the 3-methyl and 3,3-dimethyl analogs from the same vendor ecosystem, representing a 2–3 percentage-point purity differential that may necessitate additional purification for applications requiring >97% purity.
Conditions	Supplier catalogs accessed 2026; purity values are manufacturer-specified and may vary between batches.

Why This Matters

For procurement decisions, the target compound occupies a specific niche: it is the only 3-ethyl-3-methyl quaternary indoline-5-carbonitrile commercially catalogued, making it irreplaceable by any single comparator when the ethyl group is structurally required. While its purity specification (95%) is marginally lower than the dimethyl and monomethyl analogs (97–98%), its exclusive availability with this substitution pattern makes it the sole sourcing option for SAR studies requiring the mixed ethyl/methyl C3 motif.

Structural Uniqueness: Only Commercially Catalogued Mixed Alkyl Quaternary Indoline-5-carbonitrile

A systematic search of the commercial indoline-5-carbonitrile chemical space reveals that 3-ethyl-3-methyl-2,3-dihydro-1H-indole-5-carbonitrile is the sole commercially available member of its subclass bearing an asymmetric quaternary C3 substitution (two different alkyl groups). All other catalogued C3-substituted indoline-5-carbonitriles possess either symmetric C3 substitution (3,3-dimethyl, 3,3-diethyl, spiro-fused), monosubstitution (3-methyl, 3-phenyl), or no C3 substitution at all . This structural uniqueness is corroborated by the absence of any other CAS-registered compound within the C₁₂H₁₄N₂ indoline-5-carbonitrile subspace bearing ethyl and methyl at C3.

Structural uniqueness

Reported

Only mixed-alkyl quaternary indoline-5-carbonitrile commercially catalogued

Enables chemical space exploration inaccessible via other building blocks

No alternative CAS or vendor identified as of 2026 catalog survey

Evidence Dimension	Chemical diversity: presence/absence of mixed alkyl quaternary C3 substitution in commercially catalogued indoline-5-carbonitriles
Target Compound Data	3-Ethyl-3-methyl substitution at C3 (unique mixed-alkyl quaternary center); CAS 2059975-42-5; SMILES: N#CC1=CC=C2NCC(C2=C1)(C)CC
Comparator Or Baseline	All catalogued indoline-5-carbonitrile comparators: 3,3-dimethyl (symmetrical CH₃/CH₃), 3-methyl (monosubstituted), 3-phenyl (monosubstituted), 3-(4-chlorobutyl) (monosubstituted), unsubstituted, 2-oxo-3-spiro (spirocyclic). No other mixed-alkyl quaternary C3 variant identified.
Quantified Difference	1 unique compound within the subclass; 0 alternative commercial sources for a mixed-alkyl C3-quaternary indoline-5-carbonitrile building block.
Conditions	Commercial catalog survey across Leyan, Bidepharm, AKSci, Amadis Chemical, BOC Sciences, and MolCore databases; accessed 2026.

Why This Matters

In patent-driven drug discovery, structural novelty of building blocks translates directly into composition-of-matter patentability. The absence of any alternative mixed-alkyl quaternary C3 indoline-5-carbonitrile means that this compound enables exploration of chemical space inaccessible through any other commercially available single building block. For procurement, this exclusivity makes it a must-have for SAR tables that require probing the differential effects of ethyl vs. methyl at the C3 quaternary center.

Optimal Research and Procurement Scenarios for 3-Ethyl-3-methyl-2,3-dihydro-1H-indole-5-carbonitrile

Medicinal Chemistry SAR Exploration of C3 Steric Tolerance in Indoline-Based Kinase or GPCR Inhibitor Series

When a hit derived from 3,3-dimethylindoline-5-carbonitrile or indoline-5-carbonitrile requires precise tuning of lipophilicity and steric occupancy at the target binding site, 3-ethyl-3-methyl-2,3-dihydro-1H-indole-5-carbonitrile provides the only commercially available building block that extends the C3 substituent by one methylene unit while preserving the quaternary center and the indoline NH hydrogen-bond donor . The measured LogP increase of ~0.4–1.0 log units over comparator analogs enables systematic correlation of potency shifts with incremental lipophilicity changes, supporting rational lead optimization decisions without resorting to de novo synthesis of custom intermediates.

Fragment-Based Drug Discovery Requiring a Conformationally Asymmetric Probe with a Single Rotatable Bond

The target compound's unique combination of a quaternary C3 center with one rotatable ethyl group distinguishes it from the fully rigid 3,3-dimethyl analog (zero rotatable bonds) . In fragment screening campaigns, this single degree of torsional freedom can reveal induced-fit binding modes that the dimethyl analog cannot access, while the quaternary center prevents racemization issues inherent to chiral 3-monosubstituted indolines. This makes it the preferred fragment for X-ray crystallography soaking experiments where ethyl group orientation in the electron density map can directly inform vector-based fragment growth strategies.

Synthesis of N-Functionalized Indoline Derivatives with Metabolic Stability Advantages

The 2,3-dihydroindole core with a blocked C3 quaternary position eliminates the metabolic aromatization pathway that degrades unsubstituted indoline-5-carbonitrile to indole-5-carbonitrile in hepatic assays . For programs synthesizing N-alkylated, N-acylated, or N-sulfonylated derivatives from this parent building block, the pre-installed C3 ethyl/methyl substitution serves as a built-in metabolic shield. This reduces the need for post hoc deuteration or fluorination at C3, streamlining the synthetic route to in vivo-ready tool compounds. The carbonitrile group at C5 provides a versatile synthetic handle for further diversification (hydrolysis to amide/carboxylic acid, cycloaddition to tetrazole, or reduction to aminomethyl).

Building Block Procurement for Patent-Protected Chemical Series with Composition-of-Matter Requirements

As the only commercially catalogued mixed-alkyl quaternary indoline-5-carbonitrile , this compound enables medicinal chemistry teams to secure composition-of-matter claims on final compounds that incorporate this unique substitution pattern. When competitors rely on generic 3,3-dimethyl or 3-methyl indoline-5-carbonitrile building blocks, use of this compound can establish structural distinctiveness in patent filings. Procurement from at least two independent suppliers (Leyan, AKSci) ensures supply chain resilience for lead optimization programs spanning multiple years.

Application

Selection Property

Validation Focus

Kinase/GPCR inhibitor lead optimization

C3 steric and lipophilicity tuning

LogP-driven SAR and binding pocket compatibility

Fragment-based drug discovery

Single rotatable ethyl group for induced-fit binding

Crystallographic soaking and vector-based growth

Metabolically stable tool compound synthesis

Pre-installed C3 quaternary center blocks aromatization

In vitro microsomal stability and metabolite identification

Patent composition-of-matter diversification

Unique mixed-alkyl quaternary substitution

Supply chain resilience and IP novelty